Cas no 36680-47-4 (Benzene, 1,3-dimethoxy-4-propyl)

• Product Name: Benzene, 1,3-dimethoxy-4-propyl
• CAS No: 36680-47-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 2824256
• Update Time: 2023-08-07

Benzene, 1,3-dimethoxy-4-propyl Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethoxy-4-propyl
• Benzene, 2,4-dimethoxy-1-propyl-
• 1-Propyl-2,4-dimethoxybenzene

• Inchi： 1S/C11H16O2/c1-4-5-9-6-7-10(12-2)8-11(9)13-3/h6-8H,4-5H2,1-3H3
• InChI Key： NYXSVTHOEZXHHR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5